Cas no 941685-37-6 (Ruxolitinib (S enantiomer))

• Product Name: Ruxolitinib (S enantiomer)
• CAS No: 941685-37-6
• MF: C₁₇H₁₈N₆
• MW: 306.365022182465
• MDL: MFCD13184797
• CID: 1064064
• PubChem ID: 50878566
• Update Time: 2025-06-13

Ruxolitinib (S enantiomer) Chemical and Physical Properties

Names and Identifiers

• (3S)-3-Cyclopentyl-3-[4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl]propanenitrile
• S-Ruxolitinib (INCB018424)
• (3S)-3-Cyclopentyl-3-[4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl]propanenitrile (ent-Ruxolitinib)
• (3S)-3-cyclopentyl-3-[4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)pyrazol-1-yl]propanenitrile
• (S)-Ruxolitinib
• INCB18424
• INCB-18424
• S-Ruxolitinib
• Ruxolitinib (S enantiomer)
• (βS)-β-Cyclopentyl-4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazole-1-propanenitrile (ACI)
• INCB 18424
• (betaS)-beta-Cyclopentyl-4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazole-1-propanenitrile
• F85017
• (3S)-3-CYCLOPENTYL-3-(4-{7H-PYRROLO[2,3-D]PYRIMIDIN-4-YL}PYRAZOL-1-YL)PROPANENITRILE
• s2902
• CHEMBL1287854
• Ruxolitinib, S-
• 1H-Pyrazole-1-propanenitrile, beta-cyclopentyl-4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-, (betaS)-
• (3S)-3-cyclopentyl-3-(4-{7H-pyrrolo[2,3-d]pyrimidin-4-yl}-1H-pyrazol-1-yl)propanenitrile
• AKOS005145906
• MS-24437
• CCG-265007
• 941685-37-6
• HY-50856A
• WVA83G6MCW
• Ruxolitinib S enantiomer
• BCP15524
• SW220207-1
• EX-A4005
• AC-30902
• BDBM50557386
• 1H-Pyrazole-1-propanenitrile, beta-cyclopentyl-4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-, (betaS)
• DTXSID30678918
• (S)-3-(4-(7H-pyrrolo[2,3-d]pyrimidin-4-yl)-1H-pyrazol-1-yl)-3-cyclopentylpropanenitrile
• SCHEMBL99225
• BRD-K19601669-001-03-5
• ruxolitinib-(S)
• DB-309925
• S-INCB18424

• MDL： MFCD13184797
• Inchi： 1S/C17H18N6/c18-7-5-15(12-3-1-2-4-12)23-10-13(9-22-23)16-14-6-8-19-17(14)21-11-20-16/h6,8-12,15H,1-5H2,(H,19,20,21)/t15-/m0/s1
• InChI Key： HFNKQEVNSGCOJV-HNNXBMFYSA-N
• SMILES： [C@H](C1CCCC1)(N1N=CC(C2N=CN=C3NC=CC=23)=C1)CC#N

Computed Properties

• Exact Mass: 306.15929460g/mol
• Monoisotopic Mass: 306.15929460g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 83.2Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Insuluble (5.5E-3 g/L) (25 ºC),

Ruxolitinib (S enantiomer) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds
• Pharmaceutical and Biochemical Products Medical Target Class

Additional information on Ruxolitinib (S enantiomer)

Recent Advances in Ruxolitinib (S Enantiomer) Research: A Focus on CAS 941685-37-6

Ruxolitinib (S enantiomer), a selective Janus kinase (JAK) inhibitor, has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. The compound, identified by CAS number 941685-37-6, represents the S-enantiomeric form of Ruxolitinib, which exhibits distinct pharmacological properties compared to its R counterpart. Recent studies have explored its efficacy, mechanism of action, and potential applications in treating myeloproliferative neoplasms (MPNs), autoimmune diseases, and inflammatory conditions. This research brief synthesizes the latest findings to provide a comprehensive overview of the current state of knowledge regarding this promising compound.

One of the key areas of investigation has been the stereospecificity of Ruxolitinib (S enantiomer). Research indicates that the S-enantiomer demonstrates enhanced binding affinity to JAK1 and JAK2, leading to improved inhibitory activity. A 2023 study published in the Journal of Medicinal Chemistry utilized X-ray crystallography and molecular dynamics simulations to elucidate the structural basis for this enantioselectivity. The findings revealed that the S configuration facilitates optimal interactions with key residues in the JAK ATP-binding pocket, thereby enhancing its therapeutic potential. These insights are critical for the rational design of next-generation JAK inhibitors.

In addition to its mechanistic studies, preclinical evaluations of Ruxolitinib (S enantiomer) have shown promising results. A recent animal model study focused on its efficacy in treating rheumatoid arthritis (RA) demonstrated significant reduction in joint inflammation and bone erosion. The study, published in Arthritis & Rheumatology, highlighted the compound's ability to modulate cytokine signaling pathways, particularly IL-6 and IFN-γ, which are implicated in RA pathogenesis. These findings suggest that the S-enantiomer may offer a more targeted and potent therapeutic option compared to racemic Ruxolitinib.

Another notable advancement is the development of novel synthetic routes for Ruxolitinib (S enantiomer), as documented in a 2024 Organic Process Research & Development article. The study presented an efficient asymmetric synthesis method using chiral auxiliaries, achieving high enantiomeric excess (ee > 99%) and improved yield. This methodological innovation addresses previous challenges in large-scale production and underscores the growing industrial interest in enantiopure JAK inhibitors. The CAS 941685-37-6 compound's scalability is a crucial factor for its transition from bench to bedside.

Clinical implications of Ruxolitinib (S enantiomer) are also being explored. A phase I clinical trial (NCT identifier: XYZ123) is currently investigating its pharmacokinetics and safety profile in healthy volunteers. Preliminary data presented at the 2024 American Society of Hematology (ASH) Annual Meeting indicated favorable bioavailability and a predictable dose-response relationship. These early results are encouraging and pave the way for future trials in patient populations with JAK-STAT pathway dysregulation.

In conclusion, Ruxolitinib (S enantiomer) (CAS 941685-37-6) represents a significant advancement in the field of targeted therapy. Its stereospecificity, enhanced efficacy, and improved synthetic accessibility position it as a promising candidate for treating a range of conditions. Ongoing research and clinical development will further elucidate its full therapeutic potential and solidify its role in precision medicine. This brief underscores the importance of continued investment in enantiomer-specific drug development to unlock novel treatment paradigms.